1-methyl-4-{[(E)-(pentafluorophenyl)methylidene]amino}-N-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H13F5N4O
• Molecular Weight: 360.28 g/mol
• IUPAC Name: 2-methyl-4-[(2,3,4,5,6-pentafluorophenyl)methylideneamino]-N-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H13F5N4O/c1-3-4-21-15(25)14-8(6-23-24(14)2)22-5-7-9(16)11(18)13(20)12(19)10(7)17/h5-6H,3-4H2,1-2H3,(H,21,25)
• InChI Key: OPZCNSPHMHMDIU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(C=NN1C)N=CC2=C(C(=C(C(=C2F)F)F)F)F

Description

1-METHYL-4-{[(E)-1-(2,3,4,5,6-PENTAFLUOROPHENYL)METHYLIDENE]AMINO}-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE is a complex organic compound belonging to the class of pyrazoles Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry

Preparation Methods

The synthesis of 1-METHYL-4-{[(E)-1-(2,3,4,5,6-PENTAFLUOROPHENYL)METHYLIDENE]AMINO}-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the pyrazole ring, followed by the introduction of the pentafluorophenyl group and the carboxamide functionality. Reaction conditions such as temperature, solvent, and catalysts play a crucial role in the efficiency and yield of the synthesis. Industrial production methods may involve optimization of these conditions to achieve large-scale synthesis with high purity and yield.

Chemical Reactions Analysis

1-METHYL-4-{[(E)-1-(2,3,4,5,6-PENTAFLUOROPHENYL)METHYLIDENE]AMINO}-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced products with different functional groups.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-METHYL-4-{[(E)-1-(2,3,4,5,6-PENTAFLUOROPHENYL)METHYLIDENE]AMINO}-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-METHYL-4-{[(E)-1-(2,3,4,5,6-PENTAFLUOROPHENYL)METHYLIDENE]AMINO}-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-METHYL-4-{[(E)-1-(2,3,4,5,6-PENTAFLUOROPHENYL)METHYLIDENE]AMINO}-N-PROPYL-1H-PYRAZOLE-5-CARBOXAMIDE can be compared with other similar compounds, such as:

Pyrazole derivatives: These compounds share the pyrazole ring structure but differ in their substituents, leading to variations in their properties and applications.

Pentafluorophenyl compounds: These compounds contain the pentafluorophenyl group, which imparts unique chemical and physical properties